Cas no 2228488-46-6 (3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propan-1-ol)

• Product Name: 3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propan-1-ol
• CAS No: 2228488-46-6
• MF: C₉H₁₆N₂O₂
• MW: 184.235542297363
• CID: 6344494
• PubChem ID: 165980568
• Update Time: 2025-06-08

3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propan-1-ol
• 2228488-46-6
• EN300-1801308

• Inchi： 1S/C9H16N2O2/c1-7-8(5-4-6-12)9(13-3)11(2)10-7/h12H,4-6H2,1-3H3
• InChI Key： CCGUCKICJSKUFP-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C(C)=NN1C)CCCO

Computed Properties

• Exact Mass: 184.121177757g/mol
• Monoisotopic Mass: 184.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 47.3Ų

Additional information on 3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propan-1-ol

Research Brief on 3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propan-1-ol (CAS: 2228488-46-6): Recent Advances and Applications

3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propan-1-ol (CAS: 2228488-46-6) is a pyrazole derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential pharmacological properties. This compound, characterized by its unique structural features, has been the subject of several studies aimed at exploring its synthesis, biological activity, and potential therapeutic applications. This research brief consolidates the latest findings related to this compound, providing insights into its current status in drug discovery and development.

Recent studies have focused on the synthetic pathways for 3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propan-1-ol, with an emphasis on optimizing yield and purity. Researchers have reported successful synthesis using multi-step organic reactions, including condensation and reduction steps, to achieve high selectivity. The compound's structural moiety, featuring a methoxy group and a pyrazole ring, has been identified as a key pharmacophore in modulating biological targets, particularly in the context of inflammation and metabolic disorders.

In vitro and in vivo evaluations of 3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propan-1-ol have demonstrated promising biological activities. For instance, preliminary studies indicate its potential as an anti-inflammatory agent, with mechanisms involving the inhibition of pro-inflammatory cytokines. Additionally, its interaction with specific enzymes in metabolic pathways suggests applicability in treating metabolic syndromes. However, further pharmacokinetic and toxicological studies are required to validate these findings and assess its safety profile.

The compound's relevance extends beyond therapeutic applications. Recent research highlights its utility as a building block in the synthesis of more complex molecules, particularly in the development of novel heterocyclic compounds. Its stability and reactivity under various conditions make it a valuable intermediate in medicinal chemistry. Collaborative efforts between academic and industrial researchers are underway to explore its full potential, with several patents filed for derivatives and related formulations.

In conclusion, 3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propan-1-ol represents a promising candidate in the realm of drug discovery. Its multifaceted applications, from anti-inflammatory properties to its role as a synthetic intermediate, underscore its significance in chemical biology. Future research should focus on elucidating its mechanism of action, optimizing its pharmacological properties, and advancing it through preclinical and clinical trials to realize its therapeutic potential.